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Compound of Interest

Compound Name: Alexa Fluor 647 NHS Ester

Cat. No.: B12289133 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility

characteristics of Alexa Fluor 647 in two common laboratory solvents: dimethyl sulfoxide

(DMSO) and water. Understanding the solubility of this far-red fluorescent dye is critical for its

effective use in a wide range of applications, from antibody and protein labeling to advanced

imaging techniques. This document presents quantitative solubility data, detailed experimental

protocols for dissolution, and a logical workflow for the preparation of Alexa Fluor 647 solutions.

Core Concepts in Alexa Fluor 647 Solubility
Alexa Fluor 647 is a bright and photostable dye widely used in fluorescence microscopy, flow

cytometry, and other fluorescence-based assays.[1][2][3][4] Its chemical structure is designed

to be water-soluble, a key feature for biological applications.[1][2][3][5] However, for practical

laboratory use, particularly when working with the amine-reactive N-hydroxysuccinimide (NHS)

ester form, dimethyl sulfoxide (DMSO) is the recommended solvent for preparing stock

solutions.[1][2][3][6]

The NHS ester of Alexa Fluor 647 is the most common derivative for labeling proteins and

other molecules containing primary amines.[2][3] While the dye itself is water-soluble, the NHS

ester is susceptible to hydrolysis in aqueous environments. Therefore, a non-aqueous, polar

aprotic solvent like high-quality, anhydrous DMSO is used to dissolve the reactive dye before

its introduction into an aqueous reaction buffer.[1][2][3]
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Quantitative Solubility Data
The following table summarizes the available quantitative data on the solubility of Alexa Fluor

647 and its derivatives in DMSO and water. It is important to note that specific solubility limits

can be influenced by factors such as the exact form of the dye (e.g., free acid, NHS ester, salt

form), temperature, and the purity of the solvent.
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Compound Solvent Reported Solubility Notes

Alexa Fluor 647 NHS

Ester
DMSO 2 mg/mL

A commonly used

concentration for

stock solutions in

labeling protocols.[6]

Alexa Fluor 647 NHS

Ester
DMSO 10 mg/mL

A higher concentration

stock solution can be

prepared.[7]

Alexa Fluor 647 NHS

Ester TEA
DMSO 50 mg/mL

Requires sonication to

achieve this

concentration. The

hygroscopic nature of

DMSO can impact

solubility.[8]

Alexa Fluor 647 Dye Water "Water Soluble"

Generally described

as water-soluble and

suitable for use in

aqueous buffers

across a wide pH

range (pH 4-10).[1][2]

[3] Specific

quantitative solubility

limits in pure water

are not typically

provided by

manufacturers.

Alexa Fluor 647 PEG

Biotin

Aqueous Solutions &

Most Organic

Solvents

Soluble

The PEGylation of the

molecule enhances its

solubility in aqueous

solutions.[9]

Experimental Protocols
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Protocol 1: Preparation of Alexa Fluor 647 NHS Ester
Stock Solution in DMSO
This protocol outlines the standard procedure for dissolving Alexa Fluor 647 NHS ester in
DMSO to create a stock solution for labeling reactions.

Materials:

Alexa Fluor 647 NHS Ester

High-quality, anhydrous DMSO

Vortex mixer

Microcentrifuge

Procedure:

Allow the vial of Alexa Fluor 647 NHS ester to equilibrate to room temperature before

opening to prevent condensation of moisture.

Add the appropriate volume of anhydrous DMSO to the vial to achieve the desired

concentration (e.g., for a 10 mg/mL stock solution, add 100 µL of DMSO to 1 mg of the dye).

[7]

Vortex the vial thoroughly until the dye is completely dissolved. A brief centrifugation can be

performed to collect the solution at the bottom of the vial.

This stock solution is now ready to be added to the protein or other molecule in an

appropriate aqueous reaction buffer.

Note: It is recommended to prepare the DMSO stock solution fresh for each experiment. If

storage is necessary, it should be aliquoted and stored at -20°C, protected from light and

moisture.[10][11]

Protocol 2: Labeling of Proteins with Alexa Fluor 647
NHS Ester

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b12289133?utm_src=pdf-body
https://www.benchchem.com/product/b12289133?utm_src=pdf-body
https://www.benchchem.com/product/b12289133?utm_src=pdf-body
https://www.benchchem.com/product/b12289133?utm_src=pdf-body
https://docs.aatbio.com/products/protocol-and-product-information-sheet-pis/protocol-for-af647-nhs-ester-alexa-fluor-647-nhs-ester-version-17328590dc.pdf
https://www.thermofisher.com/store/v3/products/faqs/A20006
https://www.researchgate.net/post/Can-anyone-help-with-storage-of-alexa-fluor-NHS-ester-dye
https://www.benchchem.com/product/b12289133?utm_src=pdf-body
https://www.benchchem.com/product/b12289133?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12289133?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


This protocol describes a general method for labeling proteins with the Alexa Fluor 647 NHS
ester DMSO stock solution.

Materials:

Protein to be labeled in an amine-free buffer (e.g., phosphate-buffered saline, PBS)

Alexa Fluor 647 NHS Ester stock solution in DMSO

1 M sodium bicarbonate solution, pH 8.3

Purification column (e.g., Sephadex G-25)

Procedure:

Prepare the protein solution at a concentration of at least 2 mg/mL in an amine-free buffer.[3]

Add 1 M sodium bicarbonate to the protein solution to adjust the pH to approximately 8.3.

This is the optimal pH for the reaction between the NHS ester and primary amines.[1][2][3]

Add the calculated amount of the Alexa Fluor 647 NHS ester DMSO stock solution to the

protein solution while gently vortexing. The molar ratio of dye to protein will need to be

optimized for each specific protein.

Incubate the reaction for 1 hour at room temperature, protected from light.

Separate the labeled protein from the unreacted dye using a gel filtration column.

Visualizing the Workflow
The following diagram illustrates the logical workflow for preparing and using Alexa Fluor 647
NHS ester in a typical labeling experiment.
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Stock Solution Preparation

Protein Labeling Reaction

Purification
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Mix Dye Stock with Protein SolutionProtein in Amine-Free Buffer Add Sodium Bicarbonate (pH 8.3)

Incubate 1 hour at RT

Purify via Gel Filtration Labeled Protein Conjugate

Click to download full resolution via product page

Caption: Workflow for Alexa Fluor 647 NHS Ester Labeling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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